Cas no 27511-79-1 (3-Amino-4-pyrazolecarboxamide hemisulfate)

• Product Name: 3-Amino-4-pyrazolecarboxamide hemisulfate
• CAS No: 27511-79-1
• MF: C₈H₁₄N₈O₆S
• MW: 350.311758518219
• MDL: MFCD00013093
• CID: 53167
• PubChem ID: 24849280
• Update Time: 2025-04-18

3-Amino-4-pyrazolecarboxamide hemisulfate Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-pyrazolecarboxamide hemisulfate
• 3-Aminopyrazole-4-carboxamide hemisulphate
• 3-Amino-4-pyrazole carbosamide hemisulfate
• 3-Amino-1H-pyrazole-4-carboxamide Hemisulfate
• 5-Aminopyrazole-4-carboxamide hemisulphate
• 3-Amino-4-pyrazolecarboxamide hemisulfate salt
• 3-Aminopyrazole-4-carboxamide Hemisulfate
• [4-(Tetrahydro-2H-pyran-2-yloxy)phenyl]boronic acid
• 3-Amino-1H-pyrazole-4-carboxamide sulfate(2:1)
• 3-Amino-4-carbamoylpyrazole Hemisulfate (See also A603075)
• 3-AMINO-4-CARBOXAMIDOPYRAZOLIUM HYDROGEN SULFATE
• 5-amino-1H-pyrazole-4-carboxamide,sulfuric acid
• 5-Amino-4-pyrazolecarboxamidehemisulfate
• C8H18N8O6S
• 3-Amino-1(2)H-pyrazol-4-carbonsaeure-amid,Sulfat
• 3-amino-1(2)H-pyrazole-4-carboxylic acid amide,sulfate
• 3-Amino-4-carbamoylpyrazole Hemisulfate
• 3-AMino-4-carboxaMidopyrazole HeMisulfate
• 3-amino-4-pyrazolocarboxamide hemisulfate
• Allopurinol Related Compound A
• 1H-Pyrazole-4-carboxamide, 3-amino-, sulfate (2:1)
• PubChem14012
• 5-Amino-1H-pyrazole-4-carboxamide Hemisulphate
• 5-amino-1H-pyrazole-4-carboxamide;sulfuric acid
• UMPKASYM
• A5327
• ALLOPURINOL IMPURITY A
• EC 248-503-6
• UNII-6H5TH7QBY8
• AS-15536
• PYRAZOLE-4-CARBOXAMIDE, 3-AMINO-, SULFATE (2:1)
• FT-0614907
• SY020966
• MFCD00013093
• 27511-79-1
• AC-16100
• 3-AMINO-1H-PYRAZOLE-4-CARBOXAMIDE SULFATE (2:1)
• AKOS030504524
• EINECS 248-503-6
• DTXSID90181933
• CS-W009403
• AKOS005258529
• 3-Amino pyrazole carboxamide hemisulfate
• 6H5TH7QBY8
• SB10163
• UMPKASYMNORSRO-UHFFFAOYSA-N
• A1532
• 3-Amino-pyrazole-4-carboxaimidehemisalfate

• MDL： MFCD00013093
• Inchi： 1S/2C4H6N4O.H2O4S/c2*5-3-2(4(6)9)1-7-8-3;1-5(2,3)4/h2*1H,(H2,6,9)(H3,5,7,8);(H2,1,2,3,4)
• InChI Key： UMPKASYMNORSRO-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O=C(C1C=NNC=1N)N.O=C(C1C=NNC=1N)N
• BRN： 3767200

Computed Properties

• Exact Mass: 350.07600
• Monoisotopic Mass: 350.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 78
• XLogP3: nothing
• Topological Polar Surface Area: 279

Experimental Properties

• Color/Form: Not determined
• Density: 0.84
• Melting Point: 224 °C (dec.) (lit.)
• Boiling Point: 454.3 °C at 760 mmHg
• Flash Point: 454.3 °C at 760 mmHg
• PSA: 278.56000
• LogP: 1.17260
• Solubility: Not determined

3-Amino-4-pyrazolecarboxamide hemisulfate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds